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Compound of Interest

Compound Name: Methyl nitroacetate

Cat. No.: B050895

Proper handling and disposal of methyl nitroacetate are critical for ensuring laboratory safety
and environmental protection. This guide provides detailed procedures for researchers,
scientists, and drug development professionals. Adherence to these protocols is essential to
minimize risks and comply with regulatory standards.

Immediate Safety and Handling

Before handling methyl nitroacetate, it is crucial to be aware of its associated hazards and to
use appropriate personal protective equipment (PPE).

Hazards Summary:

» Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4][5][6]
o Respiratory Irritation: May cause respiratory irritation.[4]

o Combustibility: It is a combustible liquid.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield approved under government
standards like NIOSH (US) or EN 166 (EU).[1][7]

o Hand Protection: Use compatible protective gloves.[2][3][6][7] Gloves should be inspected
before use.[7]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b050895?utm_src=pdf-interest
https://www.benchchem.com/product/b050895?utm_src=pdf-body
https://www.benchchem.com/product/b050895?utm_src=pdf-body
http://angenechemical.com/sds/2483-57-0.pdf
https://aksci.com/sds/V4663_SDS.pdf
https://pim-resources.coleparmer.com/sds/03550.pdf
https://www.chemicalbook.com/msds/methyl-nitroacetate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18950&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0656_EU_6N.pdf
https://www.chemicalbook.com/msds/methyl-nitroacetate.pdf
http://angenechemical.com/sds/2483-57-0.pdf
https://www.targetmol.com/attachment/sds/319503738333036666/TYD-00355
https://aksci.com/sds/V4663_SDS.pdf
https://pim-resources.coleparmer.com/sds/03550.pdf
https://www.tcichemicals.com/BE/en/sds/N0656_EU_6N.pdf
https://www.targetmol.com/attachment/sds/319503738333036666/TYD-00355
https://www.targetmol.com/attachment/sds/319503738333036666/TYD-00355
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[3]6]1[7]

o Respiratory Protection: In case of inadequate ventilation or risk of inhaling vapors, use a
NIOSH-approved respirator.[5][6][7]

o Work Area: Facilities storing or using this material should be equipped with an eyewash
station and a safety shower.[3][5]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Step-by-Step Spill Cleanup:

o Evacuate and Ventilate: Ensure adequate ventilation in the spill area and evacuate non-
essential personnel.[1][2][7]

o Wear Appropriate PPE: Before addressing the spill, don the full PPE as described above.[2]
[3]

o Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to
contain the spill.[2][3][5][6] Do not let the product enter drains.[1][2]

o Collect Absorbed Material: Carefully sweep or scoop the absorbed material into a suitable,
closed, and properly labeled container for disposal.[1][2][5][7]

o Decontaminate the Area: Clean the spill area thoroughly. All cleaning materials should also
be treated as hazardous waste.[8]

Waste Disposal Procedure

Methyl nitroacetate must be disposed of as hazardous waste in compliance with all federal,
state, and local regulations.[2][8] Do not dispose of it via sink or regular trash.[9]

Operational Disposal Plan:
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o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) or other
relevant local regulations.[2]

o Container Selection: Use a sturdy, leak-proof, and compatible container for waste collection,
preferably the original container.[9][10] Ensure the container is kept closed at all times
except when adding waste.[8][9][10]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name, "Methyl Nitroacetate".[9][10]

o Storage: Store the waste container in a cool, dry, well-ventilated area away from
incompatible materials like strong oxidizing agents and strong bases.[2][5]

» Professional Disposal: Arrange for a licensed professional waste disposal service to collect
and dispose of the material.[1] Contaminated packaging should be treated and disposed of
as the unused product.[1]

Data Presentation

The following table summarizes key quantitative data for methyl nitroacetate.

Property Value

CAS Number 2483-57-0[1][4][5][6][11]
Molecular Formula C3H5NOA4[1][6][11]

Molecular Weight 119.08 g/mol [1][11]

Flash Point 105 °C (221 °F) - closed cup][3]
Density 1.294 g/mL at 25 °C

Boiling Point 195-198 °C

Disposal Workflow
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The following diagram illustrates the decision-making and operational workflow for the proper
disposal of methyl nitroacetate.

Preparation & Identification

Methyl Nitroacetate Waste @

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Classify as Hazardous Waste
(per RCRA/ Local Regulations)

Containment & Storage
Y

Select Compatible, Leak-Proof
Container with Secure Lid

:

Label Container:
'Hazardous Waste'
‘Methyl Nitroacetate'

:

Store in a Cool, Dry, Ventilated Area
Away from Incompatibles

Final Disposal
Y

Contact Environmental Health & Safety (EHS)
or Licensed Waste Disposal Service

l

Arrange for Waste Pickup

Proper Disposal Complete
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Caption: Workflow for the proper disposal of methyl nitroacetate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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